Cas no 2138038-62-5 (3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138038-62-5
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6120747
• PubChem ID: 165491473
• Update Time: 2025-05-21

3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
• 2138038-62-5
• EN300-1161417
• 3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C15H29NO/c1-4-16(12-7-5-6-8-12)14-11-13(17)9-10-15(14,2)3/h12-14,17H,4-11H2,1-3H3
• InChI Key： JLGUDXBIWAOJNJ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(CC)C1CCCC1

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol

Research Brief on 3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138038-62-5)

3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138038-62-5) is a novel compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexanol scaffold substituted with cyclopentyl and ethylamino groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol involves a multi-step process, including the functionalization of a cyclohexanone precursor followed by reductive amination. Researchers have optimized the reaction conditions to achieve high yields and purity, as reported in recent publications. The compound's structural features, such as the dimethyl substitution at the 4-position and the cyclopentyl-ethylamino side chain, contribute to its stability and bioavailability, making it an attractive target for further modification.

Pharmacological evaluations of 3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol have revealed its activity as a modulator of specific biological pathways. Preliminary in vitro studies indicate its affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in various disease states, including neurological disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier has also been investigated, suggesting potential applications in central nervous system (CNS) therapeutics.

Recent in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have demonstrated favorable absorption and distribution properties, with minimal off-target effects. These findings support the hypothesis that 3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol could serve as a lead compound for the development of new drugs targeting GPCR-related pathologies. However, further studies are required to assess its long-term safety and efficacy.

In conclusion, 3-[Cyclopentyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138038-62-5) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural attributes and preliminary pharmacological data highlight its potential as a therapeutic agent. Future research should focus on optimizing its selectivity and potency, as well as exploring its applications in specific disease models. This compound exemplifies the ongoing innovation in medicinal chemistry and underscores the importance of continued investment in novel chemical entities.